{2-[(2,4-Dichlorophenyl)sulfanyl]-3-pyridinyl}methanol

• IUPAC Name: [2-(2,4-dichlorophenyl)sulfanylpyridin-3-yl]methanol
• InChI: InChI=1S/C12H9Cl2NOS/c13-9-3-4-11(10(14)6-9)17-12-8(7-16)2-1-5-15-12/h1-6,16H,7H2
• InChI Key: VHBZOTPUMGOMBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)SC2=C(C=C(C=C2)Cl)Cl)CO
• Molecular Formula: C12H9Cl2NOS
• Molecular Weight: 286.2 g/mol

Description

{2-[(2,4-Dichlorophenyl)sulfanyl]-3-pyridinyl}methanol, hereafter referred to as DCPSM, is an organic compound with a wide variety of uses in scientific research. It is a type of phenol, with a sulfur group replacing one of the hydrogens in the phenol ring. It has been used in a variety of different experiments, from drug development to environmental studies. In

Scientific Research Applications

Synthesis and Crystal Structure of Piperidinyl Methanol Derivative The compound [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol was synthesized and characterized by spectroscopic techniques, with its structure confirmed by X-ray crystallography. The piperidine ring was found to be in a chair conformation, and the structure exhibited both inter and intramolecular hydrogen bonds (Girish et al., 2008).

Chemiluminescence and Reactivity

Base-induced Chemiluminescence of Sulfanyl-substituted Bicyclic Dioxetanes Sulfanyl-substituted bicyclic dioxetanes were synthesized and their base-induced decomposition in DMSO was studied, revealing light emission with specific maximum wavelengths. This study provides insights into the chemical reactivity and potential applications of sulfanyl-substituted compounds in light-emitting reactions (Watanabe et al., 2010).

Pyrithione Derivative

Synthesis and Crystal Structure of A Pyrithione Derivative The pyrithione derivative, bis{2-[(1-oxidopyridin-2-yl)sulfanyl]-4,5-dihydro-1H-imidazol-3-ium} tetrachlorocuprate(2-) was synthesized and its structure was confirmed by X-ray crystallography, infrared spectroscopy, and elemental analysis. This research provides valuable information on the structure and properties of pyrithione derivatives (Balewski, Sa̧czewski, & Gdaniec, 2019).